Cas no 1160924-51-5 (tert-butyl 4-[(E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]piperidine-1-carboxylate)

• Product Name: tert-butyl 4-[(E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]piperidine-1-carboxylate
• CAS No: 1160924-51-5
• MF: C₁₈H₃₂BNO₄
• MW: 337.261985778809
• MDL: MFCD28388343
• CID: 4561314
• PubChem ID: 68447302
• Update Time: 2025-10-29

tert-butyl 4-[(E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (e)-tert-butyl 4-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)vinyl)piperidine-1-carboxylate
• tert-butyl 4-[(E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]piperidine-1-carboxylate
• (E)-(2-(1-(TERT-BUTOXYCARBONYL)PIPERIDIN-4-YL)VINYL)BORONIC ACID PINACOL ESTER
• tert-Butyl (E)-4-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)vinyl)piperidine-1-carboxylate
• tert-butyl (E)-4-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)vinyl]piperidine-1-carboxylate
• MFCD28388343
• IUIVSFUZFWYZHL-DHZHZOJOSA-N
• SCHEMBL2934950
• Z2633055241
• 1160924-51-5
• W11506
• (E)-2-(1-Boc-piperidin-4-yl)ethene-1-boronic Acid Pinacol Ester
• EN300-802462
• tert-butyl 4-[(E)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]piperidine-1-carboxylate
• tert-butyl 4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]piperidine-1-carboxylate
• AKOS027255902
• CS-0037397
• (e)-tert-butyl4-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)vinyl)piperidine-1-carboxylate
• EN300-23587184
• AS-54957
• DB-160023
• (E)-(2-(1-(t-Butoxycarbonyl)piperidin-4-yl)vinyl)boronic acid pinacol ester

• MDL： MFCD28388343
• Inchi： 1S/C18H32BNO4/c1-16(2,3)22-15(21)20-12-9-14(10-13-20)8-11-19-23-17(4,5)18(6,7)24-19/h8,11,14H,9-10,12-13H2,1-7H3/b11-8+
• InChI Key： IUIVSFUZFWYZHL-DHZHZOJOSA-N
• SMILES： O1B(/C=C/C2CCN(C(=O)OC(C)(C)C)CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 337.2424387g/mol
• Monoisotopic Mass: 337.2424387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48

Additional information on tert-butyl 4-[(E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]piperidine-1-carboxylate

Introduction to Tert-butyl 4-[(E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]piperidine-1-carboxylate (CAS No. 1160924-51-5)

Ter-butyl 4-[(E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]piperidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 1160924-51-5, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a tert-butyl group and a piperidine ring conjugated with an allenyl boronic ester moiety, make it a valuable tool for researchers exploring novel drug candidates.

The compound's molecular structure incorporates several functional groups that are highly relevant to modern drug design. The piperidine ring is a common pharmacophore in many therapeutic agents due to its ability to interact with biological targets in a manner that enhances binding affinity and selectivity. Additionally, the allenyl boronic ester functionality provides a versatile handle for further chemical modifications, enabling the synthesis of complex molecules through cross-coupling reactions such as the Suzuki-Miyaura coupling.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The allenyl boronic ester component of this compound is particularly noteworthy, as it has been employed in the synthesis of inhibitors for enzymes like tyrosine kinases and phosphatidylinositol 3-kinase (PI3K). These enzymes play crucial roles in cellular signaling pathways associated with cancer and inflammatory diseases. The tert-butyl group enhances the metabolic stability of the compound, making it a promising candidate for further development into therapeutic agents.

One of the most exciting applications of this compound is in the field of antiviral research. The ability to modify the allenyl boronic ester moiety allows for the rapid generation of libraries of compounds that can be screened for antiviral activity. Recent studies have demonstrated the efficacy of similar compounds in inhibiting viral proteases and polymerases, which are essential for viral replication. The piperidine ring's interaction with viral proteins offers an additional layer of specificity that could lead to more effective treatments with fewer side effects.

The synthesis of Ter-butyl 4-[(E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]piperidine-1-carboxylate involves multi-step organic transformations that highlight the importance of advanced synthetic methodologies. The use of pinacol boronates as reagents in cross-coupling reactions has become increasingly popular due to their stability and ease of handling. This compound exemplifies how such methodologies can be leveraged to construct complex molecular architectures efficiently.

From a medicinal chemistry perspective, the tert-butyl group serves multiple purposes beyond just enhancing metabolic stability. It can also influence solubility and pharmacokinetic properties, which are critical factors in drug development. The piperidine ring's conformational flexibility allows for optimal interactions with biological targets, while the allenyl boronic ester provides a site for further derivatization. These features make this compound a versatile building block for designing novel therapeutic agents.

The compound's potential extends beyond its role as an intermediate in drug synthesis. It has also been explored as a material for developing new catalysts and ligands in transition-metal-catalyzed reactions. The allenyl boronic ester functionality is particularly useful in this context due to its ability to coordinate with transition metals such as palladium and copper. Such coordination facilitates various catalytic transformations that are otherwise difficult to achieve using traditional reagents.

In conclusion, Ter-butyl 4-[(E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]piperidine-1-carboxylate (CAS No. 1160924-51-5) is a multifaceted compound with significant implications for pharmaceutical chemistry and biomedicine. Its unique structural features make it an invaluable tool for researchers developing new drugs targeting various diseases. The combination of a piperidine ring and an allenyl boronic ester provides numerous opportunities for further chemical modification and biological exploration. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and drug discovery is likely to grow even further.